Cas no 2248184-83-8 ((2S)-2-Methyl-3-[2-(trifluoromethyl)phenyl]propan-1-amine)

• Product Name: (2S)-2-Methyl-3-[2-(trifluoromethyl)phenyl]propan-1-amine
• CAS No: 2248184-83-8
• MF: C₁₁H₁₄F₃N
• MW: 217.230773448944
• CID: 6496550
• PubChem ID: 137937555
• Update Time: 2025-05-23

(2S)-2-Methyl-3-[2-(trifluoromethyl)phenyl]propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2248184-83-8
• IVRCFLWIGDCTGW-QMMMGPOBSA-N
• (2S)-2-Methyl-3-[2-(trifluoromethyl)phenyl]propan-1-amine
• EN300-6507080

• Inchi： 1S/C11H14F3N/c1-8(7-15)6-9-4-2-3-5-10(9)11(12,13)14/h2-5,8H,6-7,15H2,1H3/t8-/m0/s1
• InChI Key： IVRCFLWIGDCTGW-QMMMGPOBSA-N
• SMILES： FC(C1C=CC=CC=1C[C@H](C)CN)(F)F

Computed Properties

• Exact Mass: 217.10783394g/mol
• Monoisotopic Mass: 217.10783394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on (2S)-2-Methyl-3-[2-(trifluoromethyl)phenyl]propan-1-amine

Comprehensive Overview of (2S)-2-Methyl-3-[2-(trifluoromethyl)phenyl]propan-1-amine (CAS No. 2248184-83-8)

The compound (2S)-2-Methyl-3-[2-(trifluoromethyl)phenyl]propan-1-amine (CAS No. 2248184-83-8) is a chiral amine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl group and stereogenic center, make it a valuable intermediate for designing bioactive molecules. This article delves into its properties, applications, and relevance in modern scientific inquiries, addressing common questions like "What are the synthetic routes for (2S)-2-Methyl-3-[2-(trifluoromethyl)phenyl]propan-1-amine?" and "How does the trifluoromethyl group enhance drug bioavailability?"

Chemically, (2S)-2-Methyl-3-[2-(trifluoromethyl)phenyl]propan-1-amine belongs to the class of arylpropylamines, characterized by a phenyl ring substituted with a CF3 group at the ortho position. The (2S) configuration introduces chirality, which is critical for enantioselective interactions in biological systems. Researchers often explore its role in modulating receptor binding, as evidenced by queries such as "Chiral amines in drug discovery" and "Impact of trifluoromethyl on metabolic stability." The compound's CAS No. 2248184-83-8 ensures precise identification in regulatory and commercial contexts.

In pharmaceutical applications, this amine serves as a building block for small-molecule inhibitors and neurotransmitter analogs. Its lipophilic trifluoromethyl group improves membrane permeability, a topic frequently searched as "Trifluoromethyl in medicinal chemistry." Recent studies highlight its utility in developing targeted therapies for neurological disorders, aligning with trending searches like "Novel amine derivatives for CNS drugs." Additionally, its stability under physiological conditions makes it a candidate for prodrug formulations.

The synthesis of (2S)-2-Methyl-3-[2-(trifluoromethyl)phenyl]propan-1-amine typically involves asymmetric hydrogenation or resolution techniques, addressing the popular query "Enantioselective synthesis of chiral amines." Advanced methods like enzymatic catalysis and transition-metal complexes are often employed to achieve high optical purity. Industrial-scale production considerations, such as "Green chemistry approaches for amine synthesis," further underscore its relevance in sustainable manufacturing.

From an analytical perspective, techniques like HPLC, NMR, and mass spectrometry are pivotal for characterizing CAS No. 2248184-83-8. Researchers frequently seek "Analytical methods for chiral amine quantification" to ensure quality control. The compound's spectral data and chromatographic behavior are well-documented, facilitating its integration into high-throughput screening platforms.

Emerging trends in AI-driven drug design have amplified interest in (2S)-2-Methyl-3-[2-(trifluoromethyl)phenyl]propan-1-amine, particularly for virtual screening and molecular docking studies. Searches like "Machine learning for amine derivative optimization" reflect this intersection of chemistry and technology. Furthermore, its potential in agrochemicals—addressing queries such as "Fluorinated amines in crop protection"—demonstrates versatility beyond pharmaceuticals.

In summary, (2S)-2-Methyl-3-[2-(trifluoromethyl)phenyl]propan-1-amine (CAS No. 2248184-83-8) exemplifies the synergy between structural ingenuity and functional utility. Its applications span drug development, material science, and catalysis, resonating with contemporary scientific and industrial priorities. By addressing key search terms like "Chiral amine applications" and "Trifluoromethylphenyl derivatives," this overview bridges technical depth with accessible insights for diverse audiences.